6β-Naltrexol

• CAS No.: 49625-89-0
• Product Name: 6β-Naltrexol
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol
• IUPAC Name: (4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol
• Standard InChI: InChI=1S/C20H25NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,14-15,18,22-24H,1-2,5-10H2/t14-,15-,18+,19+,20-/m1/s1
• Standard InChIKey: JLVNEHKORQFVQJ-PYIJOLGTSA-N
• Isomeric SMILES: C1C[C@]2([C@H]3CC4=C5[C@@]2(CCN3CC6CC6)[C@H]([C@@H]1O)OC5=C(C=C4)O)O
• SMILES: C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)O
• Canonical SMILES: C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)O
• Appearance: A 1 mg/ml solution in methanol
• Description: 6β-Naltrexol (Item No. 15896) is an analytical reference material that is structurally categorized as an opioid. It is the major metabolite of naltrexone (Item Nos. ISO60162 | 15520). Unlike naltrexone, which acts as a µ-receptor antagonist or inverse agonist, 6β-naltrexol is a neutral opioid antagonist. 6β-Naltrexol binds the µ-opioid receptor more potently than naloxone (Item Nos. ISO60191 | 15594) or naltrexone (Kis = 94, 420, and 265 pM, respectively) but is ~100-fold less effective at blocking morphine-modulated pain in vivo, as assessed using the mouse hotplate test. This product is intended for research and forensic applications.
• Synonyms: 6 alpha-hydroxynaltrexone; 6 alpha-naltrexol; 6 beta-hydroxynaltrexone; 6 beta-hydroxynaltrexone, hydrochloride; 6 beta-naltrexol; 6,beta-naltrexol; 6alpha-hydroxynaltrexone; beta-naltrexol; N-cyclopropylmethyl-7,8-dihydro-14-hydroxynorisomorphine; naltrexol
• Reference: 1.Porter, S.J.,Somogyi, A.A., and White, J.M. Kinetics and inhibition of the formation of 6β-naltrexol from naltrexone in human liver cytosol. Br. J. Clin. Pharmacol. 50(5), 465-471 (2000).
• PubChem Compound: 5486554
• Last Modified: Nov 11 2021